Cas no 871721-44-7 (tert-Butyl 4-carbamoylbenzylcarbamate)

Tert-Butyl 4-carbamoylbenzylcarbamate is a carbamate-protected benzylamine derivative, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include the tert-butyloxycarbonyl (Boc) protecting group, which offers stability under basic conditions and selective deprotection under acidic conditions, facilitating controlled synthetic transformations. The 4-carbamoylbenzyl moiety provides a versatile functional handle for further modifications, such as amide coupling or reduction. This compound is particularly valuable in peptide and heterocycle synthesis, where protecting group strategies are critical. High purity and well-defined reactivity make it a reliable building block for constructing complex molecular architectures in medicinal chemistry and material science applications.

tert-Butyl 4-carbamoylbenzylcarbamate structure

871721-44-7 structure

Product Name:tert-Butyl 4-carbamoylbenzylcarbamate

CAS No:871721-44-7

MF:C₁₃H₁₈N₂O₃

MW:250.293623447418

MDL:MFCD24389093

CID:1090844

PubChem ID:47120018

Update Time:2025-05-20

tert-Butyl 4-carbamoylbenzylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-carbamoylbenzylcarbamate
- tert-butyl N-[(4-carbamoylphenyl)methyl]carbamate
- tert-butyl (4-carbamoylbenzyl)carbamate
- W17419
- tert-Butyl4-carbamoylbenzylcarbamate
- CS-0061005
- Carbamic acid, N-[[4-(aminocarbonyl)phenyl]methyl]-, 1,1-dimethylethylesterOTHER CA INDEX NAMES:Carbamic acid, [[4-(aminocarbonyl)phenyl]methyl]-, 1,1-dimethylethylester
- SCHEMBL8220824
- t-Butyl (4-carbamoylbenzyl)carbamate
- tert-Butyl [(4-carbamoylphenyl)methyl]carbamate
- AS-75303
- Z116821840
- AKOS022176386
- WJB72144
- MFCD24389093
- DTXSID90677664
- 871721-44-7
- DB-210519
- MDL： MFCD24389093
- Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(17)15-8-9-4-6-10(7-5-9)11(14)16/h4-7H,8H2,1-3H3,(H2,14,16)(H,15,17)
- InChI Key： PMINPRFNLNPWDV-UHFFFAOYSA-N
- SMILES： O(C(NCC1C=CC(C(N)=O)=CC=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 250.13174244g/mol
Monoisotopic Mass: 250.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 81.4Å²

tert-Butyl 4-carbamoylbenzylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TF477-100mg	tert-Butyl 4-carbamoylbenzylcarbamate	871721-44-7	95+%	100mg	367CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TF477-250mg	tert-Butyl 4-carbamoylbenzylcarbamate	871721-44-7	95+%	250mg	907CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TF477-1g	tert-Butyl 4-carbamoylbenzylcarbamate	871721-44-7	95+%	1g	1195.0CNY	2021-07-17
Chemenu	CM124121-1g	tert-butyl (4-carbamoylbenzyl)carbamate	871721-44-7	95%	1g	$320	2021-06-17
Alichem	A019140372-1g	tert-Butyl 4-carbamoylbenzylcarbamate	871721-44-7	95%	1g	$270.48	2023-08-31
Chemenu	CM124121-1g	tert-butyl (4-carbamoylbenzyl)carbamate	871721-44-7	95%	1g	$204	2023-01-09
abcr	AB513123-250 mg	t-Butyl (4-carbamoylbenzyl)carbamate; .	871721-44-7		250MG	€162.30	2023-04-18
abcr	AB513123-1 g	t-Butyl (4-carbamoylbenzyl)carbamate; .	871721-44-7		1g	€318.80	2023-04-18
abcr	AB513123-5 g	t-Butyl (4-carbamoylbenzyl)carbamate; .	871721-44-7		5g	€826.90	2023-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T99710-250mg	tert-Butyl 4-carbamoylbenzylcarbamate	871721-44-7	95%	250mg	¥562.0	2024-07-18

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Related Categories

Additional information on tert-Butyl 4-carbamoylbenzylcarbamate

tert-Butyl 4-carbamoylbenzylcarbamate (CAS No. 871721-44-7): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical intermediates, tert-Butyl 4-carbamoylbenzylcarbamate (CAS No. 871721-44-7) stands out as a compound of significant interest. This carbamate derivative is widely utilized in synthetic chemistry, particularly in the development of bioactive molecules and drug candidates. Its unique structural features, including the tert-butyl group and carbamoyl functionality, make it a versatile building block for researchers.

The compound's molecular formula and structural properties have been extensively studied, with its CAS registry number (871721-44-7) serving as a key identifier in chemical databases. Scientists often search for "tert-Butyl 4-carbamoylbenzylcarbamate synthesis" or "CAS 871721-44-7 applications" to explore its potential in peptide chemistry and medicinal chemistry. Recent trends in AI-driven drug discovery have further highlighted the importance of such intermediates in accelerating high-throughput screening processes.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that tert-Butyl 4-carbamoylbenzylcarbamate exhibits good stability in organic solvents like dichloromethane (DCM) and dimethylformamide (DMF), making it suitable for multistep synthesis. Researchers also inquire about "alternative protecting groups" compared to the tert-butyloxycarbonyl (Boc) moiety, which is a common theme in organic synthesis optimization.

From an industrial perspective, the demand for high-purity tert-Butyl 4-carbamoylbenzylcarbamate has grown due to its role in producing small-molecule inhibitors and enzyme modulators. The compound's carbamate linkage is particularly valuable in designing prodrugs, a hot topic in pharmaceutical formulation. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes for this intermediate, aligning with global sustainability goals.

In summary, tert-Butyl 4-carbamoylbenzylcarbamate (CAS No. 871721-44-7) is a pivotal compound in modern chemical research. Its applications span from drug development to material science, with ongoing studies exploring its potential in bioconjugation and catalysis. As the scientific community continues to innovate, this compound remains a cornerstone in the toolkit of synthetic chemists worldwide.